Tert-butyl n-{[(2r,4s)-4-fluoropyrrolidin-2-yl]methylcarbamate hcl

• IUPAC Name: tert-butyl N-[(2R,4S)-4-fluoropyrrolidin-2-yl]carbamate;hydrochloride
• InChI: InChI=1S/C9H17FN2O2.ClH/c1-9(2,3)14-8(13)12-7-4-6(10)5-11-7;/h6-7,11H,4-5H2,1-3H3,(H,12,13);1H/t6-,7+;/m0./s1
• InChI Key: JDWUIZFTJYUONQ-UOERWJHTSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC(CN1)F.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1C[C@@H](CN1)F.Cl
• Molecular Formula: C9H18ClFN2O2
• Molecular Weight: 240.70 g/mol

Description

Tert-butyl n-{[(2r,4s)-4-fluoropyrrolidin-2-yl]methylcarbamate hcl} is a chemical compound with the CAS Number: 1818843-18-3. It has a molecular weight of 254.73. The compound is a solid at room temperature.

Molecular Structure Analysis

The IUPAC name of this compound is tert-butyl ( ( (2R,4S)-4-fluoropyrrolidin-2-yl)methyl)carbamate hydrochloride. The InChI code for this compound is 1S/C10H19FN2O2.ClH/c1-10(2,3)15-9(14)13-6-8-4-7(11)5-12-8;/h7-8,12H,4-6H2,1-3H3,(H,13,14);1H/t7-,8+;/m0./s1.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 254.73. The compound should be stored in a refrigerator.

Scientific Research Applications

Synthetic Chemistry Applications

Synthon for Medicinal Chemistry : The compound and its derivatives, such as 4-fluoropyrrolidine derivatives, are highlighted for their utility in medicinal chemistry, particularly as dipeptidyl peptidase IV inhibitors. These derivatives serve as attractive synthons, enabling the preparation of various intermediates such as 4-fluoropyrrolidine-2-carboxamides and -carbonitriles with high efficiency and yield, streamlining the synthetic steps necessary for the development of medicinal compounds (R. Singh & T. Umemoto, 2011).

Drug Intermediate Synthesis : It serves as a starting point in the synthesis of important drug intermediates, offering a simple, cost-efficient, and environmentally friendly process. This approach underscores the compound's role in the streamlined production of pharmaceuticals, highlighting its significance beyond basic chemical applications (Geng Min, 2010).

Medicinal Chemistry Applications

Organic Synthesis and Catalysis : It's involved in complex organic synthesis processes, including the rhodium-catalyzed enantioselective addition of arylboronic acids to N-Boc arylimines, demonstrating its utility in creating specific, high-value chemical entities. Such processes are crucial for the development of novel pharmaceuticals and highlight the compound's versatility in synthetic organic chemistry (M. Storgaard & J. Ellman, 2009).

Intermediate for Biologically Active Compounds : The synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate, an intermediate in many biologically active compounds such as omisertinib (AZD9291), exemplifies the compound's role in the production of critical pharmaceutical agents. This underscores its importance in drug discovery and development, facilitating rapid and efficient synthesis methods (Bingbing Zhao et al., 2017).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s possible that the mechanism of action could be related to its structure, particularly the fluoropyrrolidinyl and carbamate groups.

Safety and Hazards

The compound has several hazard statements including H302, H315, H319, H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261) and others.